Cas no 1121585-22-5 (5-Fluoro-2-nitrobenzene-1,3-diol)

5-Fluoro-2-nitrobenzene-1,3-diol Properties

Names and Identifiers

• 5-Fluoro-2-nitrobenzene-1,3-diol
• 4-fluoro-2,6-dihydroxynitrobenzene
• 4-fluoro-2-6-dihydroxynitrobenzene
• AK-87489
• ANW-65839
• CTK8C1073
• PF10364
• SBB065003
• CS-0367086
• SCHEMBL19306636
• DB-024344
• 1121585-22-5
• DTXSID70668232
• AKOS006308474
• +Expand

• MDL： MFCD11111775
• InChIKey： FOOSVTRRNLPPCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H4FNO4/c7-3-1-4(9)6(8(11)12)5(10)2-3/h1-2,9-10H
• SMILES： C1=C(C=C(C(=C1O)[N+](=O)[O-])O)F

Computed Properties

• Exact Mass: 173.01243577g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.01243577g/mol
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Boiling Point: 262.9±35.0 ºC (760 Torr),
• Flash Point: 112.8±25.9 ºC,
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• Density: 1.691±0.06 g/cm3 (20 ºC 760 Torr),